Cas no 306976-65-8 (1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone)

• Product Name: 1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone
• CAS No: 306976-65-8
• MF: C₁₁H₄ClF₆N₃O
• MW: 343.61238193512
• CID: 6787389
• PubChem ID: 2768739
• Update Time: 2025-06-08

1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone
• 1-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-1-yl}-2,2,2-trifluoroethan-1-one
• 306976-65-8
• 1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrazol-1-yl]-2,2,2-trifluoroethanone
• AKOS005080042
• 12G-023

• Inchi： 1S/C11H4ClF6N3O/c12-7-1-6(10(13,14)15)3-19-8(7)5-2-20-21(4-5)9(22)11(16,17)18/h1-4H
• InChI Key： KTQXXQLBJHSFIH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1C=NN(C(C(F)(F)F)=O)C=1

Computed Properties

• Exact Mass: 342.9947084g/mol
• Monoisotopic Mass: 342.9947084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone

Chemical Profile of 1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone (CAS No. 306976-65-8)

1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone, identified by its CAS number 306976-65-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives characterized by the presence of fused pyridine and pyrazole rings, which are well-known for their biological activity and potential therapeutic applications.

The molecular framework of this compound features a trifluoromethyl group attached to the pyridine ring, a substitution pattern that is frequently employed in drug design to enhance metabolic stability, lipophilicity, and binding affinity. The chloro substituent on the pyrazole ring introduces further electronic and steric modulation, influencing the overall pharmacokinetic properties of the molecule. Such structural features make it an attractive scaffold for developing novel bioactive agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fused pyridine-pyrazole moieties. These systems have demonstrated diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone suggests that it may interact with biological targets in unique ways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyridine and pyrazole cores provides multiple sites for chemical modification, allowing medicinal chemists to fine-tune its biological profile. Additionally, the presence of fluorine atoms—particularly the highly electronegative trifluoromethyl group—imparts unique electronic properties that can modulate receptor binding and improve drug-like characteristics.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing fluorine substituents often exhibit enhanced binding affinity to biological targets due to their ability to engage in favorable interactions such as halogen bonding and π-cation interactions. The structural motif present in 1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone aligns well with these principles, suggesting that it may possess potent biological activity.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps likely include condensation reactions between appropriately substituted pyridine and pyrazole derivatives, followed by functional group manipulations such as chlorination and trifluoromethylation. The use of advanced synthetic methodologies ensures that the final product retains its desired structural integrity and chemical properties.

From a computational chemistry perspective, 1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone represents an interesting system for molecular modeling studies. Its complex three-dimensional structure provides opportunities to investigate how different substituents influence its conformational dynamics and interactions with biological macromolecules. High-throughput virtual screening (HTVS) can be employed to rapidly assess its binding potential to various therapeutic targets.

In clinical research settings, compounds like this are often evaluated for their ability to modulate key signaling pathways associated with disease states. The structural features of 1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrazol-1-yl}-2,2,2-trifluoro-1-ethanone suggest that it may interfere with pathways involved in inflammation or cancer progression. Preclinical studies would be necessary to validate these hypotheses and determine its safety profile before human trials could be initiated.

The role of fluorinated compounds in modern medicine cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in pharmacological properties such as bioavailability and duration of action. The presence of multiple fluorine atoms in 306976-65-8 enhances its lipophilicity while maintaining water solubility through hydrogen bonding interactions involving the ketone group. This balance is critical for achieving optimal drug delivery.

Future directions in the study of this compound may include exploring its derivatives through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). By systematically modifying its core structure while retaining key pharmacophoric elements, researchers can generate a series of analogs with tailored biological activities. Such an approach has been successfully applied to other complex heterocyclic compounds with promising therapeutic outcomes.

The versatility of pyridine-pyrazole hybrids makes them valuable tools for developing next-generation therapeutics. Their ability to engage multiple binding sites on biological targets allows for the design of molecules with enhanced selectivity and efficacy. As our understanding of structure-function relationships continues to evolve, compounds like 306976-65-8 will play an increasingly important role in addressing unmet medical needs.